Cas no 1282484-31-4 (5-(5-Isoxazolyl)-2-methyl-3-thiophenesulfonyl chloride)

• Product Name: 5-(5-Isoxazolyl)-2-methyl-3-thiophenesulfonyl chloride
• CAS No: 1282484-31-4
• MF: C₈H₆ClNO₃S₂
• MW: 263.721138477325
• MDL: MFCD15729935
• CID: 4586034
• Update Time: 2023-08-10

5-(5-Isoxazolyl)-2-methyl-3-thiophenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(5-isoxazolyl)-2-methyl-3-thiophenesulfonyl chloride
• 5-(Isoxazol-5-yl)-2-methylthiophene-3-sulfonyl chloride
• 5-(Isoxazol-5-yl)-2-methylthiophene-3-sulfonylchloride
• 2-methyl-5-(1,2-oxazol-5-yl)thiophene-3-sulfonyl chloride
• 5-(5-Isoxazolyl)-2-methyl-3-thiophenesulfonyl chloride

• MDL： MFCD15729935
• Inchi： 1S/C8H6ClNO3S2/c1-5-8(15(9,11)12)4-7(14-5)6-2-3-10-13-6/h2-4H,1H3
• InChI Key： BNKQSMWYZHDASO-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C2=CC=NO2)SC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 2.2
• Topological Polar Surface Area: 96.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes